21-Deacetoxy Deflazacort
21-Deacetoxy Deflazacort
Brand Name:
Vulcanchem
CAS No.:
13649-88-2
VCID:
VC0120705
InChI:
InChI=1S/C23H29NO4/c1-12(25)23-19(28-13(2)24-23)10-17-16-6-5-14-9-15(26)7-8-21(14,3)20(16)18(27)11-22(17,23)4/h7-9,16-20,27H,5-6,10-11H2,1-4H3/t16-,17-,18-,19+,20+,21-,22-,23+/m0/s1
SMILES:
CC1=NC2(C(O1)CC3C2(CC(C4C3CCC5=CC(=O)C=CC45C)O)C)C(=O)C
Molecular Formula:
C₂₃H₂₉NO₄
Molecular Weight:
383.48
21-Deacetoxy Deflazacort
CAS No.: 13649-88-2
Reference Standards
VCID: VC0120705
Molecular Formula: C₂₃H₂₉NO₄
Molecular Weight: 383.48
CAS No. | 13649-88-2 |
---|---|
Product Name | 21-Deacetoxy Deflazacort |
Molecular Formula | C₂₃H₂₉NO₄ |
Molecular Weight | 383.48 |
IUPAC Name | (1S,2S,4R,8S,9S,11S,12S,13R)-8-acetyl-11-hydroxy-6,9,13-trimethyl-5-oxa-7-azapentacyclo[10.8.0.02,9.04,8.013,18]icosa-6,14,17-trien-16-one |
Standard InChI | InChI=1S/C23H29NO4/c1-12(25)23-19(28-13(2)24-23)10-17-16-6-5-14-9-15(26)7-8-21(14,3)20(16)18(27)11-22(17,23)4/h7-9,16-20,27H,5-6,10-11H2,1-4H3/t16-,17-,18-,19+,20+,21-,22-,23+/m0/s1 |
SMILES | CC1=NC2(C(O1)CC3C2(CC(C4C3CCC5=CC(=O)C=CC45C)O)C)C(=O)C |
Appearance | Powder |
Synonyms | (11β,16β)-11-hydroxy-2’-methyl-5’H-Pregna-1,4-dieno[17,16-d]oxazole-3,20-dione; (11β,16β)-11β-hydroxy-2’-methyl-5βH-Pregna-1,4-dieno[17,16-d]oxazole-3,20-dione; 11β-hydroxy-2’-methyl-5’βH-Pregna-1,4-dieno[17,16-d]oxazole-3,20-dione; Desacetoxy Deflaz |
PubChem Compound | 29935081 |
Last Modified | Nov 11 2021 |
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